Cas no 5429-55-0 (2-amino-4-oxo-1,4,5,6,7,8-hexahydroquinazoline-6-carboxylic acid)

• Product Name: 2-amino-4-oxo-1,4,5,6,7,8-hexahydroquinazoline-6-carboxylic acid
• CAS No: 5429-55-0
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 940527
• PubChem ID: 135408794
• Update Time: 2025-04-19

2-amino-4-oxo-1,4,5,6,7,8-hexahydroquinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-oxo-1,4,5,6,7,8-hexahydroquinazoline-6-carboxylic acid
• 2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazoline-6-carboxylic acid
• EN300-9430300
• NSC14170
• 2-AMINO-4-OXO-3,4,5,6,7,8-HEXAHYDROQUINAZOLINE-6-CARBOXYLIC ACID
• NSC-14170
• 2-AMINO-4-OXO-3,4,5,6,7,8-HEXAHYDROQUINAZOLINE-6-CARBOXYLICACID
• 5429-55-0
• DTXSID70279802

• MDL： MFCD22690297
• Inchi： 1S/C9H11N3O3/c10-9-11-6-2-1-4(8(14)15)3-5(6)7(13)12-9/h4H,1-3H2,(H,14,15)(H3,10,11,12,13)
• InChI Key： QAOJEJCLYKVKFM-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(NC(N)=NC=2CC1)=O)=O

Computed Properties

• Exact Mass: 209.08013
• Monoisotopic Mass: 209.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 480.3°C at 760 mmHg
• Flash Point: 244.3°C
• Refractive Index: 1.775
• PSA: 104.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines